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Compound of Interest

Compound Name: 11-Oxomogroside IV

Cat. No.: B12415900

Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of 11-Oxomogroside IV, a

cucurbitane triterpenoid glycoside found in the fruit of Siraitia grosvenorii (monk fruit). This

document is intended for researchers, scientists, and drug development professionals

interested in the chemical properties, isolation, and potential therapeutic applications of this

natural compound.

Core Compound Identification
11-Oxomogroside IV is a complex natural product with the following identifiers:

Identifier Value Source

CAS Number 2096516-32-2 [1]

Molecular Formula C₅₄H₉₀O₂₄

Molecular Weight 1123.28 g/mol

Source Fruits of Siraitia grosvenorii [1]
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Physicochemical and Biological Data Summary
While specific experimental data for 11-Oxomogroside IV is limited in publicly available

literature, data from closely related compounds, particularly 11-oxo-mogroside V, provide

valuable insights into its potential biological activities.

Parameter Value / Activity Compound Source

Cytotoxicity (SMMC-

772 tumor cells)
IC₅₀: 288 µg/mL

11-Oxomogroside IV

A
[2]

Antioxidant Activity

(O₂⁻ scavenging)
EC₅₀: 4.79 µg/mL 11-oxo-mogroside V

Antioxidant Activity

(H₂O₂ scavenging)
EC₅₀: 16.52 µg/mL 11-oxo-mogroside V

Antioxidant Activity

(•OH scavenging)
EC₅₀: 146.17 µg/mL 11-oxo-mogroside V

Anti-carcinogenic

Activity

Inhibits two-stage skin

carcinogenesis
11-oxo-mogroside V [3]

Anti-inflammatory

Activity

Modulates NF-κB and

MAPK pathways
Mogroside V

Experimental Protocols
Isolation and Purification of Mogrosides from Siraitia
grosvenorii
This protocol outlines a general method for the extraction and purification of mogrosides, which

can be adapted for the specific isolation of 11-Oxomogroside IV.

a. Extraction:

Mix dried and powdered monk fruit with 70% aqueous ethanol.

Heat the mixture at a controlled temperature (e.g., 60-80°C) for several hours with

continuous stirring.
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Filter the extract to remove solid plant material.

Concentrate the filtrate under reduced pressure to yield a crude extract.

b. Purification:

Macroporous Resin Chromatography:

Load the crude extract onto a pre-equilibrated macroporous resin column.

Wash the column with deionized water to remove polar impurities.

Elute the mogrosides using a stepwise gradient of ethanol in water.

Collect and pool fractions containing the desired compounds.

High-Performance Liquid Chromatography (HPLC):

Further purify the enriched fractions using a preparative HPLC system equipped with a

C18 column.

Employ a gradient elution with a mobile phase of acetonitrile and water.

Collect the fractions corresponding to 11-Oxomogroside IV.

Analytical Quantification by HPLC
A validated HPLC method is crucial for the quantitative analysis of 11-Oxomogroside IV in

extracts and purified samples.

Column: ODS (C18) column (e.g., 250 mm × 4.6 mm, 5 µm).

Mobile Phase: Acetonitrile and water in a gradient program.

Flow Rate: Approximately 0.75 mL/min.

Detection: UV at 210 nm.

Column Temperature: 40°C.
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Quantification: Based on a calibration curve generated from a purified standard of 11-
Oxomogroside IV.

Putative Signaling Pathways
Based on studies of related mogrosides, 11-Oxomogroside IV is likely to exert its anti-

inflammatory effects through the modulation of key signaling pathways such as NF-κB and

MAPK.
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Caption: Putative anti-inflammatory mechanism of 11-Oxomogroside IV.

Experimental Workflow Diagrams
The following diagrams illustrate the typical workflows for the isolation and analysis of 11-
Oxomogroside IV.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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